1-Bromo-2-(2-methoxyethoxy)-4-nitrobenzene

• Molecular Formula: C9H10BrNO4
• Molecular Weight: 276.08 g/mol
• IUPAC Name: 1-bromo-2-(2-methoxyethoxy)-4-nitrobenzene
• InChI: InChI=1S/C9H10BrNO4/c1-14-4-5-15-9-6-7(11(12)13)2-3-8(9)10/h2-3,6H,4-5H2,1H3
• InChI Key: MPCQJCYMFGKBQM-UHFFFAOYSA-N
• Canonical SMILES: COCCOC1=C(C=CC(=C1)[N+](=O)[O-])Br

Description

1-Bromo-2-(2-methoxyethoxy)-4-nitrobenzene is a useful research compound. Its molecular formula is C9H10BrNO4 and its molecular weight is 276.08 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 2-bromo-5-nitrophenol (7.24 g, 33.2 mmol) (Method 9) in anhydrous DMF was added 2-methoxy-1-bromoethane (6.92 g, 49.8 mmol) and a catalytic amount of potassium iodide (˜100 mg). The reaction was heated at 70° C. for 4 h before being allowed to cool to rt. The reaction was then poured into a separatory funnel and partitioned between EtOAc (˜250 mL) and water (˜250 mL). The organic phase was dried over Na2SO4 and conc in vacuo giving the crude title compound which was taken up in a minimum volume of warm EtOAc. The resulting solution was cooled in an ice bath and hexanes were slowly added to induce crystallization. The resulting precipitate was isolated via vacuum filtration through a fritted funnel and air dried to give pure title compound (8.3 g, 91%). 1H NMR: (300 MHz) 7.87-7.92 (m, 2H), 7.76 (dd, 1H), 4.35 (t, 2H), 3.73 (t, 2H), 3.35 (s, 3H).